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This guide provides a comparative analysis of the atmospheric impact of key halogen oxides,
with a focus on chlorine trioxide (ClOs) in relation to more extensively studied species such
as chlorine monoxide (ClO), chlorine dioxide (OCIO), bromine monoxide (BrO), and iodine
monoxide (I0). This document synthesizes available experimental data on their roles in
atmospheric chemistry, particularly concerning ozone depletion and radiative forcing. Detailed
experimental protocols for the measurement of these species are also provided to support
further research.

Overview of Halogen Oxides in the Atmosphere

Halogen oxides are a group of highly reactive chemical species that play a significant role in
the chemistry of the troposphere and stratosphere. They are known to be involved in catalytic
cycles that lead to the destruction of ozone, thereby impacting the Earth's radiative balance.
The primary halogen oxides of atmospheric importance include species containing chlorine,
bromine, and iodine.
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Comparative Data on Atmospheric Halogen Oxides

The following tables summarize key quantitative data for CIO, OCIO, BrO, and 10. Due to a
lack of available data for the neutral chlorine trioxide (ClOs) radical in the gas phase, it is not
included in these direct comparisons. The majority of existing research on "chlorate” pertains to
the chlorate anion (ClOs~) in aqueous solutions and aerosols, which has a distinct and less
direct role in gas-phase atmospheric chemistry.

Table 1: Typical Atmospheric Concentrations of Halogen Oxides

. Typical Tropospheric Typical Stratospheric
Halogen Oxide ) ]
Concentration Concentration

pptv levels (highly variable)[1] up to 1 ppbv (in the polar

Clo
[2] vortex)

oclo Generally below detection up to 100 pptv (in the polar
limits vortex)

BrO 1-10 pptv[3] 5-20 pptv

10 0.1-10 pptv[3] < 0.1 pptv

ClOs Not available in literature Not available in literature

Table 2: Ozone Depletion Potential (ODP) and Radiative Forcing (RF) of Halogen-Containing
Species

Ozone Depletion Potential (ODP) is a relative measure of the per-molecule ozone-depleting
capability of a substance compared to that of trichlorofluoromethane (CFC-11), which is
assigned an ODP of 1.0.[4] The concept of ODP is generally applied to long-lived source gases
rather than to the highly reactive halogen oxide radicals themselves. The radicals are the
agents of ozone destruction, and their impact is implicitly included in the ODP of their parent
compounds.

Radiative forcing (RF) is a measure of the change in the net radiative balance at the top of the
atmosphere due to a particular driver.[5][6][7] Like ODP, direct RF values are typically not
assigned to short-lived radical species but are instead calculated for their more stable
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precursor gases. The radiative forcing associated with ozone depletion caused by these

halogens is a significant indirect effect.

Species/Family

Ozone Depletion Potential
(ODP) of Parent
Compounds

Radiative Forcing (RF)
Contribution

Chlorine Species (from CFCs,
HCFCs, etc.)

Varies by compound (e.g.,
CFC-11 = 1.0)[4]

Halogenated source gases
have a positive RF (warming).
The resulting stratospheric
ozone depletion leads to a

negative RF (cooling).

Bromine Species (from Halons,

Methyl Bromide, etc.)

Varies by compound (e.g.,
Halon-1301 = 10)[8]

Similar to chlorine species,
bromine source gases have a
positive RF, while the ozone
depletion they cause has a

negative RF.

lodine Species (from short-

lived sources)

ODRP is not typically defined for
these short-lived species, but
iodine is estimated to be highly

efficient at ozone destruction.

[9]

The impact on radiative forcing
is complex and an area of
active research, with potential
cooling effects from ozone

depletion.

ClOs

Not applicable

Not available in literature

Atmospheric Chemistry of Halogen Oxides

Halogen oxides participate in catalytic cycles that destroy ozone. The general mechanism

involves the reaction of a halogen atom (X, where X = Cl, Br, or I) with ozone (Os) to form a

halogen oxide (XO), which then reacts further to regenerate the halogen atom, allowing it to

destroy more ozone molecules.

Chlorine Monoxide (CIO) and Chlorine Dioxide (OCIO)

Chlorine monoxide is a key intermediate in the chlorine-catalyzed destruction of stratospheric

ozone.[10] It is primarily formed from the reaction of chlorine atoms with ozone. OCIO is mainly
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formed from the reaction of ClIO with BrO and its presence is a strong indicator of chlorine

activation in the stratosphere.[9][11]
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Figure 1: Catalytic ozone destruction cycle by chlorine.

Bromine Monoxide (BrO)

Bromine is a more efficient ozone-depleting agent per atom than chlorine.[4] BrO is involved in
several catalytic cycles, including a coupled cycle with CIO that is particularly important for

ozone loss in the polar regions.
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Figure 2: Coupled bromine-chlorine ozone destruction cycle.
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lodine Monoxide (10)

lodine chemistry is most significant in the troposphere, where it can lead to ozone destruction
and the formation of new aerosol particles.[3] The sources of iodine to the atmosphere are
primarily from the oceans.

Chlorine Trioxide (CIO3)

The gas-phase chemistry of the neutral ClIOs radical in the atmosphere is not well-
characterized. While the chlorate anion (ClOs™) is known to exist in atmospheric aerosols, its
connection to and impact on gas-phase ozone chemistry is an area of ongoing research with
limited data available. Theoretical studies suggest that ClOs can be formed from the reaction of
CIO with Oz under certain conditions, but its atmospheric abundance and reactivity are highly
uncertain.[5][7][12][13]

Experimental Protocols

The measurement of halogen oxides in the atmosphere requires highly sensitive and specific
instrumentation due to their low concentrations and high reactivity. The primary techniques
employed are Differential Optical Absorption Spectroscopy (DOAS) and Chemical lonization
Mass Spectrometry (CIMS).

Differential Optical Absorption Spectroscopy (DOAS)

Principle: DOAS is a remote sensing technique that identifies and quantifies atmospheric trace
gases by their characteristic narrow-band absorption features in the ultraviolet and visible
spectrum.[14] The instrument measures the absorption of scattered sunlight over a known
optical path.

Methodology for Multi-Axis DOAS (MAX-DOAS):

e Instrument Setup: A MAX-DOAS instrument consists of a telescope mounted on a stepper
motor to collect scattered sunlight from different elevation angles, a spectrometer to disperse
the light, and a detector (typically a CCD).[15]

e Spectral Acquisition: Spectra are recorded at a series of elevation angles, typically from near
the horizon to the zenith. A spectrum recorded at the zenith is often used as a reference to
remove the Fraunhofer lines of the solar spectrum and stratospheric absorptions.[15]
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e Spectral Analysis: The measured spectra are analyzed using a DOAS fitting routine. This
involves fitting the absorption cross-sections of the target gases (e.g., BrO, 10, OCIO) and
other interfering species to the measured spectrum to determine their slant column densities
(the integrated concentration along the light path).

» Retrieval of Vertical Profiles: The vertical distribution of the trace gases in the lower
troposphere is retrieved from the set of slant column densities measured at different
elevation angles using a radiative transfer model and an inversion algorithm.
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Figure 3: General workflow for MAX-DOAS measurements.
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Chemical lonization Mass Spectrometry (CIMS)

Principle: CIMS is an in-situ technique that involves the ionization of target molecules through
chemical reactions with reagent ions, followed by mass spectrometric detection.[8][10][16][17]
[18] It is highly selective and sensitive for a wide range of atmospheric trace gases.

Methodology for Halogen Oxide Detection (e.g., using lodide CIMS):

 Inlet System: Ambient air is drawn into the instrument through an inlet designed to minimize
the loss of reactive species.

e lon-Molecule Reactor (IMR): In the IMR, the sampled air is mixed with reagent ions (e.g.,
iodide ions, 17) generated by an ion source (e.g., a radioactive source like 21°Po or an X-ray
source).[8][16] The target halogen oxides react with the reagent ions to form specific product
ions.

e lon Optics and Mass Spectrometer: The ions from the IMR are guided by ion optics into a
mass spectrometer (typically a quadrupole or time-of-flight mass spectrometer) where they
are separated by their mass-to-charge ratio.

o Detection and Quantification: The abundance of the product ions is measured by a detector.
The concentration of the target halogen oxide is determined from the measured ion signals,
the reaction time, the known reaction rate constant, and a calibration factor derived from the
introduction of a known concentration of a calibration gas.
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Figure 4: General workflow for CIMS measurements.

Conclusion
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While the atmospheric impacts of CIO, OCIO, BrO, and 10 are relatively well-documented,
significant knowledge gaps remain, particularly concerning the gas-phase chemistry of the
ClOs radical. The available data strongly indicate that chlorine-, bromine-, and iodine-containing
species are potent catalysts for ozone destruction, with varying efficiencies and atmospheric
distributions. Further research, employing sensitive and specific measurement techniques such
as DOAS and CIMS, is crucial to better constrain the atmospheric budgets of these halogen
oxides and to accurately model their effects on atmospheric composition and climate. The lack
of data on gas-phase ClOs highlights a key area for future investigation to complete our
understanding of halogen-mediated atmospheric processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Atmospheric concentrations of the Cl atom, CIO radical, and HO radical in the coastal
marine boundary layer - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 3. researchgate.net [researchgate.net]

e 4. ACP - How to trace the origins of short-lived atmospheric species: an Arctic example
[acp.copernicus.org]

e 5.1ipcc.ch [ipcc.ch]
e 6. acp.copernicus.org [acp.copernicus.org]
e 7. Topics from Chapter 6: Short-Lived Climate Forcers — IPCC Clearly [uw.pressbooks.pub]

o 8. AMT - A low-activity ion source for measurement of atmospheric gases by chemical
ionization mass spectrometry [amt.copernicus.org]

¢ 9. Measurements of CIO, OCIO and BrO [iup.uni-bremen.de]

e 10. Cl 2 — chemical ionization mass spectrometry (Cl 2 -CIMS) for the measurement of acyl
peroxy radicals - Environmental Science: Atmospheres (RSC Publishing)
DOI:10.1039/D5EA00043B [pubs.rsc.org]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1206257?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/8987476_Atmospheric_concentrations_of_the_Cl_atom_CIO_radical_and_HO_radical_in_the_coastal_marine_boundary_layer
https://pubmed.ncbi.nlm.nih.gov/14643288/
https://pubmed.ncbi.nlm.nih.gov/14643288/
https://www.researchgate.net/figure/Tropospheric-distribution-of-IO-BrO-and-Cl-concentrations-Upper-plots-show-surface-and_fig19_308720079
https://acp.copernicus.org/articles/25/5331/2025/
https://acp.copernicus.org/articles/25/5331/2025/
https://www.ipcc.ch/site/assets/uploads/2018/02/ar4-wg1-chapter2-1.pdf
https://acp.copernicus.org/articles/16/12239/2016/acp-16-12239-2016.pdf
https://uw.pressbooks.pub/ipccclearly/chapter/chapter-6-short-lived-climate-forcers/
https://amt.copernicus.org/articles/13/2473/2020/
https://amt.copernicus.org/articles/13/2473/2020/
https://www.iup.uni-bremen.de/ram/97fra.html
https://pubs.rsc.org/en/content/articlehtml/2025/ea/d5ea00043b
https://pubs.rsc.org/en/content/articlehtml/2025/ea/d5ea00043b
https://pubs.rsc.org/en/content/articlehtml/2025/ea/d5ea00043b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 11. ACP - OCIO as observed by TROPOMI: a comparison with meteorological parameters
and polar stratospheric cloud observations [acp.copernicus.org]

e 12.ipcc.ch [ipcc.ch]
e 13. ntrs.nasa.gov [ntrs.nasa.gov]

o 14. MAX-DOAS | Catalog of Archived Suborbital Earth Science Investigations
[impact.earthdata.nasa.gov]

e 15. MAX-DOAS | Volkamer Research Group [volkamergroup.colorado.edu]
e 16. amt.copernicus.org [amt.copernicus.org]

e 17. amt.copernicus.org [amt.copernicus.org]

e 18. api.mountainscholar.org [api.mountainscholar.org]

¢ To cite this document: BenchChem. [Atmospheric Impact of ClOs Versus Other Halogen
Oxides: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206257/docs#atmospheric-impact-of-clo-versus-
other-halogen-oxides-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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